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Introduction
Chromium(II) bromide (CrBr2) is an inorganic compound that has garnered interest within the

scientific community due to its intriguing magnetic properties at low temperatures. As a member

of the chromium dihalide family, its magnetic behavior is influenced by a delicate interplay of

crystal structure, electron configuration, and spin-orbit coupling. Understanding these

properties is crucial for the fundamental research of magnetic materials and may hold

implications for the development of novel therapeutic or diagnostic agents where magnetic

control at the nanoscale is desired. This guide provides a comprehensive overview of the

magnetic characteristics of CrBr2, detailing its magnetic structure, ordering temperature, and

the experimental methodologies used for their determination.

Crystal Structure
Chromium(II) bromide crystallizes in a monoclinic structure. A key feature of its crystal lattice is

the presence of a Jahn-Teller distortion of the CrBr6 octahedra. This distortion leads to the

formation of "ribbon chains" of edge-sharing octahedra that propagate along a crystallographic

axis. This quasi-one-dimensional structural motif is fundamental to understanding the

anisotropic magnetic behavior of CrBr2.
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Recent studies have revealed that chromium(II) bromide exhibits a complex, non-collinear

magnetic ordering at low temperatures. Below a critical temperature, the magnetic moments of

the Cr(II) ions align in a helimagnetic structure. This is in contrast to simple ferromagnetic or

antiferromagnetic ordering, indicating competing magnetic exchange interactions.

Quantitative Magnetic Data
The following table summarizes the key quantitative magnetic properties of chromium(II)

bromide determined from experimental studies.

Property Value
Experimental
Method

Reference

Néel Temperature

(T_N)
17 K Neutron Scattering [1]

Magnetic Propagation

Vector

(1, 0.40845(15), 0.5)

at 3.7 K
Neutron Scattering [1]

Helical Angle 147.0° Neutron Scattering [1]

Magnetic

Susceptibility (χ)

Data not available in

the literature.
- -

Magnetization (M vs.

H)

Data not available in

the literature.
- -

Note: While the helimagnetic structure has been characterized, comprehensive data on the

temperature-dependent magnetic susceptibility and field-dependent magnetization of CrBr2 are

not readily available in the current literature. Further experimental investigation using

techniques such as SQUID magnetometry is recommended to fully elucidate these properties.

Experimental Protocols
The characterization of the magnetic properties of chromium(II) bromide relies on sophisticated

experimental techniques. The following sections detail the methodologies for the key

experiments cited.
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High-quality single crystals of CrBr2 are essential for detailed magnetic property

measurements. The chemical vapor transport (CVT) method is a common technique for

growing such crystals.

Protocol:

Precursor Preparation: Stoichiometric amounts of high-purity chromium powder and bromine

are used as precursor materials.

Ampoule Sealing: The precursors are sealed in a quartz ampoule under a high vacuum to

prevent oxidation and contamination.

Temperature Gradient: The sealed ampoule is placed in a two-zone tube furnace. A specific

temperature gradient is established, for instance, with the source zone (containing the

precursors) at a higher temperature (e.g., 800 °C) and the growth zone at a slightly lower

temperature (e.g., 750 °C).

Transport and Growth: The temperature gradient drives the transport of chromium bromide

species from the source zone to the growth zone, where they deposit and grow into single

crystals over a period of several days to weeks.

Crystal Harvesting: After the growth period, the furnace is slowly cooled to room

temperature, and the single crystals are carefully harvested from the ampoule in an inert

atmosphere to prevent degradation.

Magnetic Structure Determination: Single-Crystal
Neutron Diffraction
Neutron diffraction is a powerful technique for determining the arrangement of magnetic

moments in a crystalline material.

Protocol:

Crystal Mounting: A high-quality single crystal of CrBr2 is mounted on a goniometer.

Instrumentation: The experiment is performed on a triple-axis spectrometer, such as the

VERITAS instrument at the High Flux Isotope Reactor (HFIR), Oak Ridge National
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Laboratory.

Experimental Conditions: The crystal is cooled to a temperature below its magnetic ordering

temperature (e.g., 3.7 K) using a cryostat. A monochromatic neutron beam of a specific

wavelength is directed at the crystal.

Data Collection: The intensity of the diffracted neutrons is measured as a function of the

scattering angle (2θ) and crystal orientation. Scans are performed through various reciprocal

lattice directions to map out the magnetic Bragg peaks.

Data Analysis: The positions and intensities of the magnetic Bragg peaks are analyzed to

determine the magnetic propagation vector and the arrangement of the magnetic moments

(i.e., the helimagnetic structure). This often involves refinement of a model structure against

the experimental data.

Visualizations
Experimental Workflow for Magnetic Structure
Determination
The following diagram illustrates the workflow for determining the magnetic structure of CrBr2

using single-crystal neutron diffraction.
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Workflow for Magnetic Structure Determination.
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Relationship between Crystal and Magnetic Structure
The diagram below illustrates the relationship between the crystal structure of CrBr2 and its

helimagnetic ordering. The "ribbon chains" formed by the Jahn-Teller distorted CrBr6 octahedra

provide the pathway for the helical arrangement of the Cr(II) magnetic moments.

Crystal Structure

Magnetic Structure

Monoclinic Crystal System

Jahn-Teller Distortion
of CrBr6 Octahedra

Formation of 'Ribbon Chains'

Propagation along Ribbon Chains

influences

Helimagnetic Ordering

Helical Angle of 147.0°

Click to download full resolution via product page

Crystal and Magnetic Structure Relationship.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b167723?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167723?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

To cite this document: BenchChem. [An In-depth Technical Guide to the Magnetic Properties
of Chromium(II) Bromide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b167723#magnetic-properties-of-chromium-ii-bromide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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